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Compound of Interest

Compound Name: Decahydroquinoline

Cat. No.: B1201275 Get Quote

Essential Safety and Handling Guide for
Decahydroquinoline
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Decahydroquinoline, tailored for researchers, scientists, and drug

development professionals. The following procedural steps are designed to ensure safe

laboratory operations and mitigate risks associated with this chemical.

Hazard Identification and Health Effects
Decahydroquinoline is a chemical that requires careful handling due to its potential health

hazards. It may cause irritation to the eyes, skin, respiratory system, and digestive tract.[1] The

toxicological properties of this substance have not been fully investigated.[1] It is classified as

hazardous by the 2012 OSHA Hazard Communication Standard and can cause skin

corrosion/irritation and serious eye damage/irritation.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Decahydroquinoline to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1][2]
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Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.[1]

[2] Gloves should be inspected before use, and proper removal techniques should be

employed to avoid skin contact with the product.[3]

Respiratory Protection: If irritation or other symptoms are experienced, or if exposure limits

are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be

used.[2] A respiratory protection program compliant with OSHA's 29 CFR 1910.134 and

ANSI Z88.2 is necessary when workplace conditions warrant respirator use.[1] For nuisance

exposures, a dust mask type N95 (US) may be suitable.[4]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining a safe

laboratory environment.

Handling:

Always use Decahydroquinoline with adequate ventilation to keep airborne concentrations

low.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Contaminated clothing must be removed and washed before reuse.[1]

Do not eat, drink, or smoke in areas where this chemical is handled.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep the container away from incompatible substances such as strong oxidizing agents and

strong bases.[1][2]

Facilities should be equipped with an eyewash station and a safety shower.[1][2]
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Quantitative Data: Physical and Chemical Properties
Property Value Source

Molecular Formula C9H17N [1][6]

Molecular Weight 139.24 g/mol [1][3][6]

Appearance Clear, slightly yellow liquid [1]

Flash Point 154.4 °F / 68 °C (closed cup) [4]

Density 0.933 g/mL at 25 °C [4][6]

Vapor Density 4.8 [1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly minimize harm.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove all contaminated clothing and shoes immediately.[2] Wash the

affected skin area with soap and plenty of water for at least 15 minutes.[1][2] Medical

attention is required.[2]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.[1] Immediate medical attention is required.

[2]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth

to an unconscious person.[1] Call a physician immediately.[2]

Accidental Release Measures: In the event of a spill, follow these steps to ensure safety and

proper cleanup.
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Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation.[3]

Use Personal Protective Equipment: Before addressing the spill, ensure you are wearing the

appropriate PPE as outlined in Section 8 of the Safety Data Sheet.[1]

Containment: Prevent the spill from entering drains or waterways.[1][3]

Cleanup: Absorb the spill using a non-combustible, inert material such as sand, earth, or

vermiculite.[1] Do not use combustible materials like sawdust.[1]

Collection: Carefully sweep or shovel the absorbed material into suitable, closed containers

for disposal.[3]
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Decahydroquinoline Spill Workflow
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Caption: Workflow for handling an accidental spill of Decahydroquinoline.
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Disposal Plan
Proper disposal of Decahydroquinoline waste is crucial to prevent environmental

contamination and comply with regulations.

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to US EPA guidelines in 40

CFR Parts 261.3.[1]

Regulatory Compliance: Waste generators must consult and comply with state and local

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

Disposal Method: All waste materials, including contaminated absorbent materials, must be

placed in suitable, closed containers and disposed of through an approved waste disposal

plant.[2][3] Do not dispose of this chemical down the drain or in regular trash.[7] Contact your

institution's Environmental Health and Safety (EHS) office to arrange for waste pickup.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201275#personal-protective-equipment-for-
handling-decahydroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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